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Compound of Interest

Compound Name: BRL-37344

CAS No.: 90730-96-4

Cat. No.: B12377262

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

BRL-37344 is a potent and selective β3-adrenoceptor agonist, widely utilized in research to

study its effects on lipolysis, thermogenesis, and as a potential therapeutic agent for obesity

and type 2 diabetes. This document provides a detailed protocol for the preparation of BRL-
37344 stock solutions in Dimethyl Sulfoxide (DMSO), ensuring accurate and reproducible

experimental outcomes.

Compound Information and Properties
Proper preparation of a stock solution begins with understanding the fundamental properties of

the compound. BRL-37344 is commonly available as a free acid or as a sodium salt. It is

crucial to use the batch-specific molecular weight provided on the product's vial or Certificate of

Analysis for precise molarity calculations.

Table 1: Physicochemical Properties of BRL-37344 and its Sodium Salt
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Property BRL-37344 BRL-37344 Sodium Salt

Molecular Formula C₁₉H₂₂ClNO₄[1] C₁₉H₂₁ClNNaO₄[2][3][4][5]

Molecular Weight ( g/mol ) 363.84[1] 385.82[2][3][4][5]

Appearance Solid White to off-white solid[2]

Solubility and Storage
The choice of solvent is critical for dissolving the compound completely and maintaining its

stability. DMSO is a common solvent for BRL-37344. Due to the hygroscopic nature of DMSO,

which can affect solubility, it is recommended to use a fresh, unopened bottle or a properly

stored anhydrous grade of DMSO.[2]

Table 2: Solubility and Storage Recommendations

Parameter Recommendation

Solvent Anhydrous Dimethyl Sulfoxide (DMSO)

Solubility in DMSO

BRL-37344: 20 mg/mL (54.97 mM) with

sonication and pH adjustment to 3 with 1 M HCl.

[1] BRL-37344 Sodium Salt: 5 mg/mL (12.96

mM) with sonication and warming[2] or 18

mg/mL with warming.[6]

Powder Storage
Store at -20°C for up to 3 years.[1] Keep sealed

and away from moisture.[2]

Stock Solution Storage

Aliquot and store at -80°C for up to 6 months or

at -20°C for up to 1 month.[1][2] Avoid repeated

freeze-thaw cycles.[7]

Experimental Protocol: Preparation of a 10 mM BRL-
37344 Sodium Salt Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of BRL-37344 sodium salt.

The same principles can be applied to prepare stock solutions of different concentrations or for
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the free acid form by adjusting the mass based on its specific molecular weight.

Materials and Equipment:
BRL-37344 sodium salt powder

Anhydrous DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heat block

Sonicator

Safety Precautions:
BRL-37344 is considered a hazardous substance.[8]

Always work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[6]

Avoid inhalation of dust and contact with skin and eyes.[8]

Consult the Safety Data Sheet (SDS) for comprehensive safety information.[8]

Protocol Steps:
Determine the Required Mass:

Use the following formula to calculate the mass of BRL-37344 sodium salt needed: Mass

(mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
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Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 385.82

g/mol = 3.8582 mg

Weighing the Compound:

Carefully weigh the calculated amount of BRL-37344 sodium salt powder using an

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or an amber glass vial.

Dissolving in DMSO:

Add the desired volume of anhydrous DMSO to the vial containing the compound.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve, gentle warming and sonication can be applied.

Warming: Place the vial in a water bath or on a heat block set to a gentle temperature

(e.g., 37°C) for a few minutes.[2][6]

Sonication: Place the vial in a sonicator bath for short intervals until the solution is clear.[2]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]
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Diluting the Stock Solution for Experiments:
For cell-based assays, the final concentration of DMSO in the culture medium should typically

be kept below 0.5% to avoid cytotoxicity.[7] For in vivo studies, the final DMSO concentration

should be minimized, preferably 2% or lower.[7]

Diagrams
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Preparation Workflow for BRL-37344 Stock Solution

1. Calculate Required Mass
(Concentration x Volume x MW)

2. Weigh BRL-37344 Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

Solution Clear?

5. Aid Dissolution
(Warm/Sonicate)

No

6. Aliquot into Tubes

Yes

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing BRL-37344 stock solution.
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BRL-37344 Signaling Pathway
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Caption: Simplified BRL-37344 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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